4-(Morpholine-4-sulfonyl)-benzoic acid
Cat. No. B077692
M. Wt: 271.29 g/mol
InChI Key: IGXVSENNUSQCOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08987335B2
Procedure details
4-(morpholinosulfonyl)benzoic acid (150 mg, 0.553 mmol) was refluxed in the presence of con. Sulfuric acid (3.57 mg, 0.028 mmol) in methanol at 70° C. for overnight. Reaction was monitored by TLC. After completion of the reaction, solvent was removed by vacuum and then compound was purified by flash chromatography afforded the methyl 4-(morpholinosulfonyl)benzoate (135 mg, 0.464 mmol, 84% yield). 1H NMR (CDCl3, 400 MHz): δ 8.21 (m, 2H), 7.82 (m, 2H), 3.97 (s, 3H), 3.4 (m, 4H), 3.02 (m, 4H). Mass [M+H]+:286.0
Yield
84%
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:6][CH2:5][N:4]([S:7]([C:10]2[CH:18]=[CH:17][C:13]([C:14]([OH:16])=[O:15])=[CH:12][CH:11]=2)(=[O:9])=[O:8])[CH2:3][CH2:2]1.S(=O)(=O)(O)O.[CH3:24]O>>[O:1]1[CH2:6][CH2:5][N:4]([S:7]([C:10]2[CH:11]=[CH:12][C:13]([C:14]([O:16][CH3:24])=[O:15])=[CH:17][CH:18]=2)(=[O:9])=[O:8])[CH2:3][CH2:2]1
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Inputs
Step One
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Name
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Quantity
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150 mg
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Type
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reactant
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Smiles
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O1CCN(CC1)S(=O)(=O)C1=CC=C(C(=O)O)C=C1
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Step Two
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Name
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Quantity
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3.57 mg
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Reaction
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CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction, solvent
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CUSTOM
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Type
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CUSTOM
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Details
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was removed by vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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compound was purified by flash chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O1CCN(CC1)S(=O)(=O)C1=CC=C(C(=O)OC)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.464 mmol | |
| AMOUNT: MASS | 135 mg | |
| YIELD: PERCENTYIELD | 84% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
